N-(3-(2-phenylmorpholino)propyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: 2-(4-methylphenoxy)-N-[3-(2-phenylmorpholin-4-yl)propyl]acetamide
• InChI: InChI=1S/C22H28N2O3/c1-18-8-10-20(11-9-18)27-17-22(25)23-12-5-13-24-14-15-26-21(16-24)19-6-3-2-4-7-19/h2-4,6-11,21H,5,12-17H2,1H3,(H,23,25)
• InChI Key: JUGCHOUCTFOKLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCCCN2CCOC(C2)C3=CC=CC=C3
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• CAS No.: 953970-93-9

Description

N-(3-(2-phenylmorpholino)propyl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C22H28N2O3 and its molecular weight is 368.477. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Synthesis and Drug Intermediates

Compounds with specific functional groups, such as N-(2-hydroxyphenyl)acetamide, serve as intermediates in the synthesis of antimalarial drugs. The use of immobilized enzymes for chemoselective acetylation exemplifies the application in optimizing drug synthesis processes, showcasing a method that might be relevant for compounds like N-(3-(2-phenylmorpholino)propyl)-2-(p-tolyloxy)acetamide (Deepali B Magadum & G. Yadav, 2018).

Advanced Drug Formulation

Investigations into the structure and molecular docking of compounds, such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide for anticancer activity, provide a foundation for exploring similar activities in this compound. Such research underlines the importance of structural analysis in identifying potential therapeutic applications (G. Sharma et al., 2018).

Pharmacokinetics and Toxicity Studies

The quantification of related compounds, like acetaminophen, in biological matrices using advanced analytical techniques, points to the potential for similar pharmacokinetic and toxicity studies on this compound. These studies are crucial for understanding the behavior of pharmaceutical compounds within the body and their safety profile (Rachel R. Taylor et al., 2013).

Environmental Persistence and Effects

Research on the persistence and partitioning of pharmaceuticals, including acetaminophen, in the aquatic environment can be extrapolated to assess the environmental impact of similar compounds. Understanding the environmental behavior of such chemicals is essential for evaluating their ecological risks and informing proper waste management strategies (Hiroshi Yamamoto et al., 2009).